Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate
Overview
Description
Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate is a chemical compound with the molecular formula C14-H23-N-O.C6-H8-O7 and a molecular weight of 413.52 . It is known for its applications in various fields, including chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate involves the reaction of N,N-diethyl-3-(2-methoxyphenyl)propan-1-amine with citric acid. The reaction typically occurs under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: It can also undergo reduction reactions to yield reduced forms of the compound.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .
Scientific Research Applications
Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.
Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- N,N-diethyl-3-(2-methoxyphenyl)propan-1-amine
- 2-hydroxypropane-1,2,3-tricarboxylic acid
Uniqueness
Propylamine, N,N-diethyl-3-(o-methoxyphenyl)-, citrate is unique due to its specific chemical structure, which imparts distinct properties and reactivity compared to similar compounds. Its combination of functional groups allows it to participate in a wide range of chemical reactions and applications .
Properties
CAS No. |
112377-23-8 |
|---|---|
Molecular Formula |
C20H31NO8 |
Molecular Weight |
413.5 g/mol |
IUPAC Name |
N,N-diethyl-3-(2-methoxyphenyl)propan-1-amine;2-hydroxypropane-1,2,3-tricarboxylic acid |
InChI |
InChI=1S/C14H23NO.C6H8O7/c1-4-15(5-2)12-8-10-13-9-6-7-11-14(13)16-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-7,9,11H,4-5,8,10,12H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12) |
InChI Key |
YCVMDJNYSWIKAT-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CCCC1=CC=CC=C1OC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
Origin of Product |
United States |
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